Cas no 81085-35-0 (4-(methylsulfanyl)but-2-enoic acid)

• Product Name: 4-(methylsulfanyl)but-2-enoic acid
• CAS No: 81085-35-0
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 5228999
• PubChem ID: 20041340
• Update Time: 2024-03-01

4-(methylsulfanyl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(methylthio)-
• 4-(methylsulfanyl)but-2-enoic acid

• Inchi： 1S/C5H8O2S/c1-8-4-2-3-5(6)7/h2-3H,4H2,1H3,(H,6,7)
• InChI Key： GBPDISIWPKOYEX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CCSC

Computed Properties

• Exact Mass: 132.02450067g/mol
• Monoisotopic Mass: 132.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids